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An In-depth Technical Guide to tert-Butyl (2-aminocyclopentyl)carbamate

This guide provides a comprehensive overview of tert-Butyl (2-aminocyclopentyl)carbamate,

a versatile building block in modern organic and medicinal chemistry. The content is tailored for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical properties, synthesis, and applications.

Introduction
tert-Butyl (2-aminocyclopentyl)carbamate is a carbamate-protected diamine derivative of

cyclopentane. The presence of two amine groups, one of which is protected by a tert-

butoxycarbonyl (Boc) group, makes it a valuable intermediate in the synthesis of more complex

molecules. The specific stereochemistry of the amino and carbamate groups on the

cyclopentane ring gives rise to several different isomers, each with unique properties and

applications. This guide will cover the properties of the general structure as well as specific,

commercially available stereoisomers.

Chemical and Physical Properties
The general properties of tert-Butyl (2-aminocyclopentyl)carbamate are summarized below.

It is important to note that while the molecular formula and weight are the same for all

stereoisomers, physical properties such as melting point, boiling point, and optical activity will

vary.
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Table 1: General Properties of tert-Butyl (2-aminocyclopentyl)carbamate

Property Value Source(s)

Molecular Formula C₁₀H₂₀N₂O₂ [1][2][3][4]

Molecular Weight 200.28 g/mol [1][2][3][4]

Physical Form Solid

Table 2: CAS Numbers of Common Stereoisomers

Stereoisomer CAS Number

tert-Butyl N-[(1S,2R)-2-

aminocyclopentyl]carbamate
445479-01-6[1][4]

tert-Butyl ((1S,2S)-2-

aminocyclopentyl)carbamate
586961-34-4[2]

tert-Butyl N-[(1R,2R)-2-

aminocyclopentyl]carbamate
1016971-66-6

tert-Butyl ((1R,3S)-3-

aminocyclopentyl)carbamate
774212-81-6[3]

tert-Butyl N-[(1S,3S)-3-

aminocyclopentyl]carbamate
645400-44-8

tert-Butyl (2-aminocyclopentyl)carbamate

(unspecified stereochemistry)
1193388-07-6

Table 3: Reported Physical Properties of Specific Isomers and Related Compounds
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Compound Property Value Source(s)

tert-Butyl N-

[(1R,2R)-2-

aminocyclopentyl]carb

amate

Boiling Point
304.2±31.0 °C

(Predicted)
[5]

Density
1.04±0.1 g/cm³

(Predicted)
[5]

pKa
12.25±0.40

(Predicted)
[5]

tert-Butyl carbamate

(related compound)
Melting Point 105 - 109 °C [6][7][8]

Synthesis
A practical synthetic route to trans-tert-butyl-2-aminocyclopentylcarbamate has been

developed, which allows for the production of multigram quantities of both enantiomers without

the need for chromatography.[9] The general workflow for this synthesis is outlined below.

Experimental Protocol: Synthesis of trans-tert-butyl-2-
aminocyclopentylcarbamate
A short and practical synthesis involves the opening of a tosyl-activated cyclopentene aziridine.

[9] The racemic mixture of trans-tert-butyl-2-aminocyclopentylcarbamate can then be resolved

into its constituent enantiomers using 10-camphorsulfonic acid.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32614455.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32614455.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32614455.htm?N=United%20States
https://www.fishersci.co.uk/store/msds?partNumber=10454643&productDescription%3D1GR+tert-Butyl+carbamate%2C+98%25&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00259~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2008:26:27~~tert-Butyl%20carbamate~~
https://pubmed.ncbi.nlm.nih.gov/17064052/
https://pubmed.ncbi.nlm.nih.gov/17064052/
https://pubmed.ncbi.nlm.nih.gov/17064052/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Racemic trans-tert-butyl-2-aminocyclopentylcarbamate

Optical Resolution
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Caption: Synthetic workflow for trans-tert-butyl-2-aminocyclopentylcarbamate.
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Applications in Research and Drug Development
tert-Butyl (2-aminocyclopentyl)carbamate and its various isomers are valuable in several

areas of chemical research and development:

Chiral Ligands: The optically active forms of this compound can serve as scaffolds for the

creation of chiral ligands used in asymmetric catalysis.[9]

Peptide Nucleic Acids (PNAs): It has potential utility as a modified backbone unit for peptide

nucleic acids.[9]

Building Block for Biologically Active Molecules: The compound serves as a crucial building

block in the synthesis of biologically active molecules and drug candidates.[2] For instance,

the (1S,2S)-configuration is important for binding to the S1 pocket of dipeptidyl peptidase-IV

(DPP-IV), making it a target for the development of DPP-IV inhibitors.[2]

Organic Synthesis: The Boc-protected amine allows for selective reactions at the

unprotected amine group, making it a versatile intermediate in multi-step organic syntheses.

[2]

Safety and Handling
The safety data for tert-Butyl (2-aminocyclopentyl)carbamate itself is not extensively

detailed. However, safety information for the related compound tert-butyl carbamate and some

isomers provides guidance.

Table 4: Hazard Statements and Precautionary Measures for a Related Isomer
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Isomer Hazard Statements
Precautionary
Statements

Source

tert-butyl n-[(1S,3S)-3-

aminocyclopentyl]carb

amate

H302 (Harmful if

swallowed), H315

(Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)

P261 (Avoid breathing

dust/fume/gas/mist/va

pors/spray),

P305+P351+P338 (IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.)

General Handling Recommendations:

Handle in accordance with good industrial hygiene and safety practices.[6]

Use in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Store in a dry, cool, and well-ventilated place with the container tightly closed.[6]

In case of exposure:

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[6]

Skin: Wash off immediately with plenty of water for at least 15 minutes.[6]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[6]

In all cases of significant exposure, seek medical attention.[6]
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Conclusion
tert-Butyl (2-aminocyclopentyl)carbamate is a key chemical intermediate with significant

potential in various fields, particularly in the development of pharmaceuticals and chiral

materials. The ability to synthesize specific stereoisomers allows for fine-tuning of molecular

properties for targeted applications. Researchers and developers should pay close attention to

the specific isomer being used, as this will have a profound impact on the outcome of their

work. Proper safety precautions are essential when handling this and related chemical

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b152970#tert-butyl-2-aminocyclopentyl-carbamate-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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